Cas no 2165965-62-6 (2-[(2R)-oxetan-2-yl]ethan-1-amine)

• Product Name: 2-[(2R)-oxetan-2-yl]ethan-1-amine
• CAS No: 2165965-62-6
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD31728251
• CID: 5070918
• PubChem ID: 96217322
• Update Time: 2026-03-01

2-[(2R)-oxetan-2-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-oxetan-2-yl]ethan-1-amine
• 2-[(2R)-oxetan-2-yl]ethanamine
• D79157
• BS-43403
• MFCD31728251
• 2165965-62-6
• SCHEMBL26784068

• MDL： MFCD31728251
• Inchi： 1S/C5H11NO/c6-3-1-5-2-4-7-5/h5H,1-4,6H2/t5-/m1/s1
• InChI Key： UFNYTHZFYPQOIX-RXMQYKEDSA-N
• SMILES： O1CC[C@H]1CCN

Computed Properties

• Exact Mass: 101.084063974 g/mol
• Monoisotopic Mass: 101.084063974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.2
• Molecular Weight: 101.15

Additional information on 2-[(2R)-oxetan-2-yl]ethan-1-amine

Comprehensive Overview of 2-[(2R)-oxetan-2-yl]ethan-1-amine (CAS No. 2165965-62-6): Properties, Applications, and Industry Insights

2-[(2R)-oxetan-2-yl]ethan-1-amine (CAS No. 2165965-62-6) is a chiral amine derivative featuring an oxetane ring, a four-membered cyclic ether known for its unique steric and electronic properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive building block. The R-configuration at the oxetane ring enhances its stereoselective interactions, making it valuable for asymmetric synthesis and drug discovery.

Recent studies highlight the growing demand for oxetane-containing compounds in medicinal chemistry, driven by their ability to improve metabolic stability and bioavailability. Researchers frequently search for "oxetane amine applications" or "CAS 2165965-62-6 synthesis," reflecting interest in its synthetic routes and functional versatility. The compound’s low molecular weight and polar surface area align with modern drug design principles, such as Lipinski’s Rule of Five, making it a candidate for fragment-based drug development.

In the context of green chemistry, 2-[(2R)-oxetan-2-yl]ethan-1-amine is explored as a sustainable intermediate due to its potential for catalytic asymmetric synthesis. Queries like "biodegradable oxetane derivatives" or "chiral amine catalysts" underscore its relevance in eco-friendly processes. Its oxetane ring also contributes to hydrogen bonding capabilities, which are critical for protein-ligand interactions in targeted therapeutics.

From an industrial perspective, the compound’s scalability is a key focus. Patents and publications often address "large-scale production of 2-[(2R)-oxetan-2-yl]ethan-1-amine," emphasizing optimized enantioselective synthesis techniques. Its compatibility with continuous flow chemistry further enhances its appeal for high-throughput manufacturing. Additionally, its role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) is a trending topic in oncology and neurodegenerative disease research.

Analytical characterization of CAS 2165965-62-6 typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry. Researchers frequently inquire about "spectroscopic data for oxetane amines" to validate purity and stereochemistry. Regulatory compliance, such as REACH and ICH guidelines, is another critical aspect, ensuring safe handling and environmental compatibility.

In summary, 2-[(2R)-oxetan-2-yl]ethan-1-amine represents a versatile scaffold with broad applications in drug discovery, material science, and catalysis. Its alignment with cutting-edge research trends and sustainable chemistry principles positions it as a compound of enduring scientific and industrial interest.